Cas no 786584-56-3 (4H-Azepin-4-one,hexahydro-1-propyl-)

• Product Name: 4H-Azepin-4-one,hexahydro-1-propyl-
• CAS No: 786584-56-3
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 554535
• Update Time: 2022-09-23

4H-Azepin-4-one,hexahydro-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Azepin-4-one,hexahydro-1-propyl-
• 4H-Azepin-4-one,hexahydro-1-propyl-(9CI)

• Inchi： 1S/C9H17NO/c1-2-6-10-7-3-4-9(11)5-8-10/h2-8H2,1H3
• InChI Key： PTLBSSRFEQRYBI-UHFFFAOYSA-N
• SMILES： N1(CCC)CCCC(=O)CC1

Computed Properties

• Exact Mass: 155.131
• Monoisotopic Mass: 155.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2